Cas no 61767-96-2 (Pyrimidine, 4-methyl-2-[(2-methylpropyl)thio]-)

• Product Name: Pyrimidine, 4-methyl-2-[(2-methylpropyl)thio]-
• CAS No: 61767-96-2
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 466872
• PubChem ID: 12296222
• Update Time: 2025-04-19

Pyrimidine, 4-methyl-2-[(2-methylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-methyl-2-[(2-methylpropyl)thio]-
• 4-methyl-2-(2-methylpropylsulfanyl)pyrimidine
• 61767-96-2
• DTXSID50485601

• Inchi： 1S/C9H14N2S/c1-7(2)6-12-9-10-5-4-8(3)11-9/h4-5,7H,6H2,1-3H3
• InChI Key： YOXIESCUKAEKTK-UHFFFAOYSA-N
• SMILES： S(C1N=CC=C(C)N=1)CC(C)C

Computed Properties

• Exact Mass: 182.08792
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78